Cas no 1256825-56-5 (3-Bromo-6-chloro-2-ethoxypyridine)

3-Bromo-6-chloro-2-ethoxypyridine is a halogenated pyridine derivative with a molecular formula of C₇H₇BrClNO. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its distinct substitution pattern—bromo and chloro groups at the 3- and 6-positions, along with an ethoxy group at the 2-position—enables selective functionalization, making it valuable for constructing complex heterocyclic frameworks. The electron-withdrawing effects of the halogens enhance reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. High purity and stability under standard conditions further contribute to its utility in research and industrial processes requiring precise molecular modifications.

3-Bromo-6-chloro-2-ethoxypyridine structure

1256825-56-5 structure

Product Name:3-Bromo-6-chloro-2-ethoxypyridine

CAS No:1256825-56-5

MF:C₇H₇BrClNO

MW:236.493580102921

CID:2949456

PubChem ID:118798000

Update Time:2025-06-08

3-Bromo-6-chloro-2-ethoxypyridine Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-6-chloro-2-ethoxypyridine
- Pyridine, 3-bromo-6-chloro-2-ethoxy-
- 3-Bromo-6-chloro-2-ethoxy-pyridine
- D83089
- SCHEMBL17593199
- AKOS026669211
- 1256825-56-5
- AS-77221
- CS-0161045
- DB-105414
- Inchi： 1S/C7H7BrClNO/c1-2-11-7-5(8)3-4-6(9)10-7/h3-4H,2H2,1H3
- InChI Key： WLRKRXRBKBSGLK-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(N=C1OCC)Cl

Computed Properties

Exact Mass: 234.93995g/mol
Monoisotopic Mass: 234.93995g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 125
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 22.1

3-Bromo-6-chloro-2-ethoxypyridine Pricemore >>

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